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Compound of Interest

Compound Name: Anzemet

CAS No.: 139014-62-3

Cat. No.: B8814610

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to the dissolution and handling of

dolasetron mesylate powder for research and development applications. The following

protocols and data are intended to ensure accurate and reproducible experimental outcomes.

Dolasetron mesylate is a selective serotonin 5-HT3 receptor antagonist used as an antiemetic

and antinauseant agent.[1][2] It is a white to off-white powder.[1][3][4][5] Proper dissolution and

handling are critical for maintaining its stability and efficacy in experimental settings.

Physicochemical Properties
Dolasetron mesylate monohydrate has a molecular weight of 438.50 g/mol .[3][4][5][6]

Approximately 74% of dolasetron mesylate monohydrate is the dolasetron base.[1][3][4][5][6]
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The solubility and stability of dolasetron mesylate in various solvents and solutions are

summarized below.

Table 1: Solubility of Dolasetron Mesylate Powder

Solvent Solubility Reference

Water Very soluble (>30 mg/mL) [7]

Methanol Freely soluble [7][8]

Propylene Glycol Freely soluble [1][3][4][5]

Dimethyl Sulfoxide (DMSO) ≥ 300 mg/mL [9]

Ethanol Slightly soluble [1][3][4][5]

Normal Saline Slightly soluble [1][3][4][5]

Chloroform Slightly soluble [7][8]

Hexane Insoluble [7][8]

Table 2: Stability of Dolasetron Mesylate in Solution
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Solution Concentration
Storage
Temperature

Stability Reference

0.9% Sodium

Chloride
10 mg/mL 4°C or 23°C

At least 96.1% of

initial

concentration for

31 days

[10]

5% Dextrose in

Water
10 mg/mL 4°C or 23°C

At least 96.1% of

initial

concentration for

31 days

[10]

Oral liquid with

Ora-Plus and

strawberry syrup

10 mg/mL 3-5°C or 23-25°C

At least 98% of

initial

concentration for

90 days

[11][12]

Oral liquid with

Ora-Plus and

Ora-Sweet

10 mg/mL 3-5°C or 23-25°C

At least 98% of

initial

concentration for

90 days

[11][12]

Diluted in

compatible IV

fluids

-
Room

Temperature
24 hours [3]

Diluted in

compatible IV

fluids

- Refrigerated 48 hours [3]

Stock Solution in

DMSO
- -80°C 6 months [9]

Stock Solution in

DMSO
-

-20°C (protect

from light)
1 month [9]
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Protocol for Preparation of a Dolasetron Mesylate
Aqueous Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution in water.

Materials:

Dolasetron mesylate powder

Sterile, deionized or distilled water

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile filters (0.22 µm) and syringes

Procedure:

Weighing: Accurately weigh the desired amount of dolasetron mesylate powder using a

calibrated analytical balance. For a 10 mg/mL solution, weigh 10 mg of the powder for each

1 mL of solvent.

Dissolution: Add the appropriate volume of sterile water to the vial containing the powder.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

The solution should be clear and colorless.[10] For larger volumes or if dissolution is slow,

sonication for 10-15 minutes can be used to facilitate the process.[13]

Sterilization (Optional): If a sterile solution is required for cell culture or other sensitive

applications, filter the solution through a 0.22 µm sterile filter into a new sterile container.

Storage: Store the stock solution at 2-8°C. For long-term storage, aliquoting the solution into

smaller, single-use volumes is recommended to avoid repeated freeze-thaw cycles.
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Experimental Workflow Diagram
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Caption: Workflow for dissolving dolasetron mesylate powder.

Mechanism of Action: 5-HT3 Receptor Antagonism

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8814610/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-dolasetron-mesylate-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dolasetron and its active metabolite, hydrodolasetron, are selective antagonists of the

serotonin 5-HT3 receptor.[3][6][7] These receptors are located on the nerve terminals of the

vagus nerve in the periphery and centrally in the chemoreceptor trigger zone (CTZ) of the area

postrema.[1][6][14] Chemotherapeutic agents can cause the release of serotonin from

enterochromaffin cells in the small intestine.[6][14] This released serotonin then activates 5-

HT3 receptors, initiating the vomiting reflex.[6][8] By blocking these receptors, dolasetron

interrupts the signal transduction pathway that leads to nausea and vomiting.[14]

Signaling Pathway Diagram
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Caption: Dolasetron's mechanism of action via 5-HT3 receptor antagonism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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